7-(4-bromophenyl)-2-(4-cyclohexylpiperazin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(4-bromophenyl)-2-(4-cyclohexylpiperazin-1-yl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H25BrN4OS/c23-16-8-6-15(7-9-16)18-14-29-20-19(18)24-22(25-21(20)28)27-12-10-26(11-13-27)17-4-2-1-3-5-17/h6-9,14,17H,1-5,10-13H2,(H,24,25,28)
• InChI Key: QGUWGISPURUSHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=C(C=C5)Br
• Molecular Formula: C22H25BrN4OS
• Molecular Weight: 473.4 g/mol

Description

7-(4-bromophenyl)-2-(4-cyclohexylpiperazin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. This compound is a member of the group of compounds known as pyrimidine derivatives, which have been found to have a wide range of biological activities.

Scientific Research Applications

For instance, brominated compounds like bromodeoxyuridine (BrdUrd) have been used in studies related to cell proliferation and cancer research. BrdUrd is a pyrimidine analogue incorporated into the DNA of proliferating cells, facilitating the study of cell kinetics in human malignancies (Riccardi et al., 1988). This demonstrates the relevance of brominated compounds in biomedical research, particularly in understanding disease mechanisms and developing therapeutic strategies.

Similarly, compounds containing cyclohexylpiperazine units are often explored for their potential therapeutic effects. For example, zimelidine, a compound with a bromophenyl and a piperazine structure, has been studied for its antidepressant action, indicating the significance of these structures in neuropsychopharmacology (Benkert et al., 1977).